4-Bromo-5-((4-hydroxyphenethylamino)methyl)-2-methoxyphenol

• IUPAC Name: 4-bromo-5-[[2-(4-hydroxyphenyl)ethylamino]methyl]-2-methoxyphenol
• InChI: InChI=1S/C16H18BrNO3/c1-21-16-9-14(17)12(8-15(16)20)10-18-7-6-11-2-4-13(19)5-3-11/h2-5,8-9,18-20H,6-7,10H2,1H3
• InChI Key: JBFKJIRYXUAQSW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)Br)CNCCC2=CC=C(C=C2)O)O
• Molecular Formula: C16H18BrNO3
• DSSTOX Substance ID: DTXSID70429441
• Molecular Weight: 352.22 g/mol
• CAS RN: 179107-93-8

Description

4-Bromo-5-((4-hydroxyphenethylamino)methyl)-2-methoxyphenol (also known as 4-Bromo-2-methoxyphenol) is a brominated phenol derivative with a wide range of potential applications in fields such as organic synthesis, pharmaceuticals, and biotechnology. It is a versatile organic compound that has been used in a variety of scientific research, including the synthesis of other organic compounds, the development of novel drug delivery systems, and the study of biochemical and physiological effects.

Scientific Research Applications

4-Bromo-2-methoxyphenol has been widely used in scientific research due to its versatility and ease of synthesis. It has been used in the synthesis of other organic compounds, such as 4-bromo-5-chloro-2-methoxyphenol, which has potential applications in the development of novel drug delivery systems. It has also been used in the study of biochemical and physiological effects, such as the regulation of gene expression and the modulation of enzyme activity.

Mechanism of Action

The mechanism of action of 4-Bromo-2-methoxyphenol is not yet fully understood. However, it is thought to interact with enzymes and other proteins in the body, which can lead to changes in gene expression and enzyme activity. It is also believed to interact with other molecules in the body, such as DNA, to produce biochemical and physiological effects.
Biochemical and Physiological Effects
4-Bromo-2-methoxyphenol has been shown to have a variety of biochemical and physiological effects, including the regulation of gene expression, the modulation of enzyme activity, and the inhibition of cell growth and proliferation. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

4-Bromo-2-methoxyphenol has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize. It is also a versatile compound that can be used in a variety of research applications. However, it can be toxic and should be handled with caution.

Future Directions

There are a number of potential future directions for the use of 4-Bromo-2-methoxyphenol. It could be used in the development of novel drugs, or as a tool for studying biochemical and physiological processes. It could also be used in the study of the regulation of gene expression and the modulation of enzyme activity. Additionally, it could be used in the development of new methods for drug delivery, or in the synthesis of other compounds for use in research.

Synthesis Methods

4-Bromo-2-methoxyphenol is synthesized through the reaction of 4-hydroxybenzaldehyde with bromine in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an aqueous solution, and the product is then isolated by extraction with an organic solvent such as dichloromethane. The resulting 4-Bromo-2-methoxyphenol can then be purified by recrystallization.